Cas no 852807-24-0 (ETHANONE, 1-[1-(2-PYRIMIDINYL)-1H-PYRAZOL-4-YL]-)

• Product Name: ETHANONE, 1-[1-(2-PYRIMIDINYL)-1H-PYRAZOL-4-YL]-
• CAS No: 852807-24-0
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 3430908
• PubChem ID: 11194790
• Update Time: 2025-04-21

ETHANONE, 1-[1-(2-PYRIMIDINYL)-1H-PYRAZOL-4-YL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[1-(2-PYRIMIDINYL)-1H-PYRAZOL-4-YL]-
• AKOS040814299
• 852807-24-0
• F2147-7883
• 1-[1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-one

• Inchi： 1S/C9H8N4O/c1-7(14)8-5-12-13(6-8)9-10-3-2-4-11-9/h2-6H,1H3
• InChI Key： HWSZGXOIGYFMPX-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN(C2N=CC=CN=2)C=1

Computed Properties

• Exact Mass: 188.06981089Da
• Monoisotopic Mass: 188.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.7Ų